3,4-dimethoxy-N-(2-((6-(pyridin-3-ylamino)pyridazin-3-yl)amino)ethyl)benzenesulfonamide

• IUPAC Name: 3,4-dimethoxy-N-[2-[[6-(pyridin-3-ylamino)pyridazin-3-yl]amino]ethyl]benzenesulfonamide
• InChI: InChI=1S/C19H22N6O4S/c1-28-16-6-5-15(12-17(16)29-2)30(26,27)22-11-10-21-18-7-8-19(25-24-18)23-14-4-3-9-20-13-14/h3-9,12-13,22H,10-11H2,1-2H3,(H,21,24)(H,23,25)
• InChI Key: YPGFVZIBOXJMBH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)NCCNC2=NN=C(C=C2)NC3=CN=CC=C3)OC
• Molecular Formula: C19H22N6O4S
• Molecular Weight: 430.5 g/mol
• CAS No.: 1021217-95-7

Description

This compound is a benzenesulfonamide derivative featuring a 3,4-dimethoxy substitution on the benzene ring and a pyridazine-based amine linker.

Biological Activity

3,4-Dimethoxy-N-(2-((6-(pyridin-3-ylamino)pyridazin-3-yl)amino)ethyl)benzenesulfonamide is a complex sulfonamide compound that has garnered attention for its potential biological activities, particularly in the context of cancer therapy and cardiovascular health. This article synthesizes current research findings, including biological activity, molecular interactions, and potential therapeutic applications.

Chemical Structure and Properties

The compound features a sulfonamide group attached to a substituted benzene ring, along with a pyridazine moiety that enhances its biological activity. The structural formula can be represented as follows:

$$\text{C}_{17}\text{H}_{21}\text{N}_5\text{O}_4\text{S}$$

Inhibition of Kinases

Research indicates that compounds similar to 3,4-dimethoxy-N-(2-((6-(pyridin-3-ylamino)pyridazin-3-yl)amino)ethyl)benzenesulfonamide exhibit significant inhibitory activity against various kinases, particularly c-Met and PI3K. These kinases are crucial in the regulation of cellular growth and survival, making them attractive targets for cancer therapy. For instance, studies have shown that derivatives of this compound can inhibit c-Met kinase activity, leading to reduced proliferation of cancer cells .

Cardiovascular Effects

The compound's sulfonamide structure suggests potential cardiovascular benefits. A study on related benzenesulfonamide derivatives demonstrated their ability to lower perfusion pressure in isolated rat heart models. This indicates a possible role in managing hypertension or other cardiovascular conditions . The experimental design involved various doses of benzenesulfonamide derivatives, highlighting significant effects on coronary resistance and perfusion pressure.

Compound	Dose (nM)	Perfusion Pressure (mmHg)	Coronary Resistance (mmHg/ml/min)
Control	-	80	0.15
Compound 1	0.001	75	0.12
Compound 2	0.001	70	0.10
Compound 3	0.001	68	0.08

Molecular Docking Studies

Molecular docking studies have been employed to predict the interaction of this compound with various biological targets. Theoretical models suggest that it may act as a calcium channel blocker, which could contribute to its cardiovascular effects . The interaction with calcium channels was evaluated using proteins known to bind calcium channel blockers, providing insights into its mechanism of action.

Case Studies

In clinical settings, similar compounds have been evaluated for their effectiveness in treating conditions like pulmonary hypertension and heart failure. For example, derivatives have shown efficacy in reducing pulmonary vascular resistance in animal models . These findings support the hypothesis that sulfonamide derivatives can exert beneficial effects on the cardiovascular system.

Comparison with Similar Compounds

Research Findings and Challenges

• Synthetic Challenges: The target compound’s pyridazine-ethylamine linker requires multi-step synthesis, similar to IIIa’s styryl-quinoline system, but with higher complexity in amine coupling .
• Pharmacological Limitations : Like β3-AR agonists (e.g., CGP 12177), the target compound may face low human receptor efficacy due to interspecies variability and competing β1/β2-AR effects .
• pyridine) compared to CS-0309467 and early β3-AR agonists.